Cas no 2222402-20-0 (Ir[FCF3(CF3)ppy]2(dtbbpy)PF6)

• Product name: Ir[FCF3(CF3)ppy]2(dtbbpy)PF6
• CAS No: 2222402-20-0
• CID: 5039749

Ir[FCF3(CF3)ppy]2(dtbbpy)PF6 Chemical and Physical Properties

Names and Identifiers

• Ir[FCF3(CF3)ppy]2(dtbbpy)PF6
• [4,4'-bis(1,1-dimethylethyl)-2,2'-bipyridine-κN1,κN1']bis[3-fluoro-5-(trifluoromethyl)-2-[5-(trifluoromethyl)-2-pyridinyl-κN]phenyl-κC]- Iridium

• Inchi： 1S/C18H24N2.2C13H5F7N.F6P.Ir/c1-17(2,3)13-7-9-19-15(11-13)16-12-14(8-10-20-16)18(4,5)6;2*14-10-5-7(12(15,16)17)1-3-9(10)11-4-2-8(6-21-11)13(18,19)20;1-7(2,3,4,5)6;/h7-12H,1-6H3;2*1-2,4-6H;;/q;3*-1;+3
• InChI Key： YHKQKJUNGGXORE-UHFFFAOYSA-N
• SMILES： [P+5]([F-])([F-])([F-])([F-])([F-])[F-].C(C1=CC=C2C3=C(C=C(C(F)(F)F)C=[C-]3[Ir+3]34(N5=CC=C(C(C)(C)C)C=C5C5=CC(C(C)(C)C)=CC=N35)([C-]3=CC(C(F)(F)F)=CC(F)=C3C3=CC=C(C(F)(F)F)C=N43)N2=C1)F)(F)(F)F

Additional information on Ir[FCF3(CF3)ppy]2(dtbbpy)PF6

Ir[FCF3(CF3)ppy]2(dtbbpy)PF6: A Comprehensive Overview

The compound Ir[FCF3(CF3)ppy]2(dtbbpy)PF6 (CAS No: 2222402-20-0) is a highly specialized organometallic complex that has garnered significant attention in the fields of materials science and chemistry. This compound is notable for its unique structure and properties, which make it a promising candidate for various applications, particularly in optoelectronic devices and catalysis. The name itself is a testament to its intricate composition, with key components such as the iridium (Ir) center, the perylene-based ligands (ppy), and the PF6 counterion playing crucial roles in its functionality.

Recent studies have highlighted the importance of Ir[FCF3(CF3)ppy]2(dtbbpy)PF6 in the development of advanced materials for light-emitting diodes (LEDs). The compound's ability to emit light at specific wavelengths has been leveraged to create more efficient and longer-lasting LED devices. Researchers have also explored its potential in solar energy conversion, where its photovoltaic properties could contribute to the next generation of solar cells. These applications underscore the compound's versatility and its role in pushing the boundaries of modern technology.

The synthesis of Ir[FCF3(CF3)ppy]2(dtbbpy)PF6 involves a multi-step process that requires precise control over reaction conditions. The use of high-purity reagents and advanced synthetic techniques ensures the formation of a stable and highly crystalline product. This stability is critical for maintaining the compound's optical and electronic properties, which are essential for its intended applications.

In terms of structural analysis, Ir[FCF3(CF3)ppy]2(dtbbpy)PF6 exhibits a well-defined coordination geometry around the iridium center. The perylene-based ligands contribute to the compound's photoluminescent properties, while the PF6 counterion plays a vital role in charge balance and solubility. Recent X-ray crystallography studies have provided detailed insights into the spatial arrangement of these components, further enhancing our understanding of their interplay.

The optical properties of Ir[FCF3(CF3)ppy]2(dtbbpy)PF6 have been extensively studied using techniques such as UV-Vis spectroscopy and photoluminescence spectroscopy. These studies reveal that the compound exhibits strong absorption bands in the visible region, making it highly suitable for applications that require precise light emission. Additionally, its photoluminescence quantum yield has been reported to be among the highest for similar iridium complexes, further solidifying its position as a leading material in optoelectronics.

One of the most exciting developments involving Ir[FCF3(CF3)ppy]2(dtbbpy)PF6 is its potential use in flexible electronics. Researchers have demonstrated that thin films of this compound can maintain their electronic properties even when subjected to mechanical stress, making them ideal for use in bendable displays and wearable devices. This adaptability opens up new avenues for integrating advanced materials into everyday technologies.

Furthermore, Ir[FCF3(CF3)ppy]2(dtbbpy)PF6 has shown promise in catalytic applications. Its ability to facilitate key chemical transformations with high efficiency has led to investigations into its potential use in industrial processes. Recent findings suggest that it could serve as an effective catalyst for reactions involving organic substrates, offering a greener alternative to traditional methods.

In conclusion, Ir[FCF3(CF3)ppy]2(dtbbpy)PF6 (CAS No: 2222402-20-0) is a cutting-edge organometallic compound with a wide range of applications across multiple disciplines. Its unique structure, combined with its exceptional optical and electronic properties, positions it as a key material for advancing modern technology. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in shaping the future of materials science.